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Compound of Interest

Compound Name: Isonicotinamide-d4

Cat. No.: B032610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of

Isonicotinamide-d4, a deuterated analog of Isonicotinamide. Given the limited direct data on

the deuterated form, this document leverages extensive data available for the non-deuterated

parent compound, Isonicotinamide, and discusses the principles of isotopic effects on solubility.

It also includes detailed experimental protocols for solubility determination and illustrates

relevant workflows for its application in research and development.

Introduction to Isonicotinamide-d4
Isonicotinamide-d4 is the deuterated form of Isonicotinamide (pyridine-4-carboxamide), an

isomer of nicotinamide (a form of vitamin B3). In this molecule, the four hydrogen atoms on the

pyridine ring are replaced with deuterium. This isotopic labeling makes Isonicotinamide-d4 an

invaluable tool in various scientific applications, particularly as an internal standard for

quantitative analysis using mass spectrometry (GC-MS or LC-MS) and as a tracer in metabolic

studies.[1][2] Its utility is also linked to the biological activities of its parent compound, which is

known to induce apoptosis in certain cancer cell lines, such as human acute myelomonocytic

leukemia (HL-60) cells.[3][4][5]

Understanding the solubility of Isonicotinamide-d4 in different organic solvents is critical for its

effective use in experimental design, formulation development, and analytical method

validation.
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Solubility Profile
Direct, quantitative solubility data for Isonicotinamide-d4 in organic solvents is not extensively

reported in peer-reviewed literature. However, the solubility of a deuterated compound is

generally expected to be very similar to its non-deuterated counterpart. The substitution of

hydrogen with deuterium does not significantly alter the key physicochemical properties that

govern solubility, such as polarity and molecular volume. While minor differences can arise due

to subtle changes in intermolecular forces like hydrogen bonding, for most practical purposes,

the solubility data for Isonicotinamide can serve as a reliable proxy.[6]

The solubility of Isonicotinamide has been determined in a wide range of organic solvents. The

data compiled from various sources is presented below.

Table 1: Solubility of Isonicotinamide in Various Solvents
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Solvent Solubility Data Temperature (°C) Reference

Water 191 g/L 37 [7]

Dimethyl Sulfoxide

(DMSO)
Soluble Not Specified [8]

Methanol Soluble Not Specified [4][8]

Ethanol Soluble Not Specified [8]

Chloroform Soluble Not Specified [8]

Dioxane 10 mg/L Not Specified [8]

N,N-

dimethylacetamide
High Solubility 50.15 (323.15 K) [9]

N,N-

dimethylformamide
High Solubility 50.15 (323.15 K) [9]

n-Propanol Moderate Solubility 50.15 (323.15 K) [9]

iso-Propanol Moderate Solubility 50.15 (323.15 K) [9]

n-Butanol Moderate Solubility 50.15 (323.15 K) [9]

Tetrahydrofuran Lower Solubility 50.15 (323.15 K) [9]

Ethyl Acetate Lower Solubility 50.15 (323.15 K) [9]

Acetonitrile Lower Solubility 50.15 (323.15 K) [9]

| Acetone | Low Solubility | 50.15 (323.15 K) |[9] |

A study on solute-solvent interactions established a qualitative solubility trend at room

temperature as follows: Methanol > Ethanol > Acetone > Acetonitrile > Ethyl Acetate >

Chloroform.[10]

Experimental Protocol for Solubility Determination
A precise determination of solubility is crucial for reproducible experimental results. The

following is a generalized static equilibrium method, adapted from standard laboratory
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procedures for thermodynamic solubility assessment.[9][11][12]

Objective: To determine the equilibrium solubility of Isonicotinamide-d4 in a specific organic

solvent at a controlled temperature.

Materials:

Isonicotinamide-d4 powder

High-purity organic solvent of choice

Analytical balance (±0.1 mg)

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Isonicotinamide-d4 powder to a series of vials. The excess

solid is crucial to ensure equilibrium with the saturated solution.

Accurately add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired experimental

temperature (e.g., 25 °C).
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Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required may vary depending on the compound and solvent.

Sample Separation:

After equilibration, allow the vials to stand undisturbed at the same temperature for a short

period (e.g., 2 hours) to let the excess solid settle.

Centrifuge the vials to ensure complete separation of the solid from the supernatant.

Sample Analysis:

Carefully withdraw a precise aliquot of the clear supernatant.

Dilute the aliquot gravimetrically or volumetrically with an appropriate solvent to a

concentration within the calibrated range of the analytical instrument.

Analyze the concentration of Isonicotinamide-d4 in the diluted sample using a validated

analytical method (e.g., HPLC-UV).

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. The result is typically expressed in mg/mL or mol/L.

The workflow for this protocol is visualized below.
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1. Preparation

2. Equilibration

3. Separation

4. Analysis & Calculation

Weigh excess
Isonicotinamide-d4

Add known volume
of solvent

Agitate at constant
temperature (24-72h)

Settle excess solid

Centrifuge to separate
solid and supernatant

Withdraw aliquot
of supernatant

Dilute sample

Quantify using
HPLC or LC-MS

Calculate solubility
(mg/mL or mol/L)

 

Sample Preparation

LC-MS/MS Analysis

Data Processing

Test Sample
(e.g., Plasma, Tissue)

Add known amount of
Isonicotinamide-d4 (IS)

Perform sample extraction
(e.g., protein precipitation,

liquid-liquid extraction)

Inject extracted sample
into LC-MS/MS system

Separate analyte and IS
chromatographically (LC)

Detect and quantify both
compounds by mass (MS/MS)

Calculate Peak Area Ratio
(Analyte / IS)

Determine analyte concentration
using a calibration curve

Final Result:
Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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